Cas no 2228473-23-0 (1-1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228473-23-0
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 5952823
• PubChem ID: 165882076
• Update Time: 2025-05-25

1-1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(2-methylquinolin-6-yl)cyclopropyl]cyclopropan-1-amine
• 2228473-23-0
• EN300-1809985

• Inchi： 1S/C16H18N2/c1-11-2-3-12-10-13(4-5-14(12)18-11)15(6-7-15)16(17)8-9-16/h2-5,10H,6-9,17H2,1H3
• InChI Key： VWPZJGHSSGBYQJ-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=CC3C(=CC=C(C)N=3)C=2)CC1

Computed Properties

• Exact Mass: 238.146998583g/mol
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine

Exploring the Potential of 1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228473-23-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228473-23-0) has emerged as a compound of significant interest. This structurally unique molecule, featuring a quinoline core and cyclopropyl substituents, is being investigated for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular architecture, which combines rigidity with strategic points of functionalization, making it a versatile scaffold for medicinal chemistry optimization.

The compound's 2-methylquinolin-6-yl moiety is noteworthy as quinoline derivatives have demonstrated diverse biological activities in recent studies. This structural feature aligns with current trends in targeting protein-protein interactions and allosteric binding sites, areas that have gained substantial attention in the pharmaceutical industry. The incorporation of cyclopropyl groups adds steric constraints that may enhance binding selectivity, a property highly sought after in the development of next-generation therapeutics with improved safety profiles.

From a synthetic chemistry perspective, 1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine presents interesting challenges and opportunities. The cyclopropylcyclopropan-1-amine segment offers multiple vectors for structural modification, allowing medicinal chemists to fine-tune physicochemical properties while maintaining the core pharmacophore. This adaptability is crucial in addressing contemporary drug discovery challenges such as improving blood-brain barrier penetration or optimizing metabolic stability - topics frequently searched by researchers in academic and industrial settings.

Recent literature searches reveal growing interest in quinoline-cyclopropyl hybrids, with many researchers exploring their potential as kinase inhibitors or modulators of challenging biological targets. The specific substitution pattern in CAS 2228473-23-0 suggests possible applications in neurological disorders or inflammatory conditions, areas where the pharmaceutical industry is actively seeking novel chemical entities. These potential applications align well with current healthcare priorities and patient needs, making this compound particularly relevant in today's research landscape.

The physicochemical properties of 1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine warrant careful consideration. Early computational analyses suggest favorable characteristics for drug development, including appropriate lipophilicity ranges and hydrogen bonding capacity. These properties are critical for addressing the industry's ongoing challenges with drug solubility and bioavailability - topics that consistently rank high in search queries related to pharmaceutical development. The compound's balanced molecular weight and polar surface area further enhance its appeal as a potential lead structure.

In the context of green chemistry initiatives, the synthesis of CAS 2228473-23-0 presents opportunities for developing more sustainable synthetic routes. Researchers are actively investigating catalytic methods for constructing its cyclopropyl rings and efficient strategies for introducing the 2-methylquinolin-6-yl moiety. These efforts resonate with the pharmaceutical industry's growing commitment to environmentally friendly processes, a subject of increasing importance in both scientific literature and public discourse.

As the scientific community continues to explore quinoline-containing compounds, the specific structural features of 1-(2-methylquinolin-6-yl)cyclopropylcyclopropan-1-amine position it as a compelling subject for further investigation. Its potential to address unmet medical needs, combined with its synthetic tractability and favorable physicochemical profile, makes it a noteworthy example of modern medicinal chemistry innovation. Future studies will likely focus on elucidating its biological activities and optimizing its structure-activity relationships, contributing valuable knowledge to the field of drug discovery.